![molecular formula C13H14N2O3S B510426 Ethyl 3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxylate CAS No. 329059-62-3](/img/structure/B510426.png)
Ethyl 3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxylate
Overview
Description
Ethyl 3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]thieno[2,3-d]pyrimidine-2-carboxylate is a chemical compound with the linear formula C13H14N2O3S . It has a molecular weight of 278.332 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C13H14N2O3S . Unfortunately, the search results do not provide further details about the molecular structure.Scientific Research Applications
Synthesis and Derivatives:
Synthesis Methods : Efficient methods for synthesizing various derivatives, including 3-substituted pyrido and thieno compounds, have been explored. These methods offer valuable insights into the synthesis of complex organic compounds (Ahmed, 2003).
Structural Variations : Research has led to the creation of multiple structural variations of this compound, highlighting its versatility in the synthesis of new molecular structures (Ahmed, 2003).
Pharmaceutical Applications:
Antimicrobial Activity : Some derivatives of Ethyl 3-methyl-4-oxo-4,6,7,8-tetrahydropyrrolo have been tested for antimicrobial properties, showing moderate effectiveness against certain microorganisms (Vlasov, Chernykh, & Osolodchenko, 2015).
Potential in Drug Development : The structural versatility and potential biological activity of these compounds suggest possible applications in drug development, although specific therapeutic uses are yet to be fully explored.
Luminescent Properties:
- Fluorescent Dyes : Novel derivatives have been synthesized and evaluated as fluorescent dyes for biomolecules detection, showing potential for RNA-binding and applications in bioimaging (Balanda et al., 2007).
Miscellaneous Applications:
Chemical Reactions and Properties : Studies have explored the reactions and properties of various derivatives, contributing to a broader understanding of thieno[2,3-d]pyrimidines in organic chemistry (Śladowska, Bartoszko-Malik, & Zawisza, 1990).
Crystal Structure Analysis : Investigations into the crystal structure of related compounds have been carried out, aiding in the understanding of their molecular geometry and properties (Yang, 2009).
Mechanism of Action
While the mechanism of action of this specific compound is not detailed in the search results, a related study discusses the use of thieno[2,3-d]pyrimidine derivatives as targeted therapy for PI3K . These compounds were designed and synthesized as anti-PI3K agents, maintaining the common pharmacophoric features of several potent PI3K inhibitors .
Safety and Hazards
properties
IUPAC Name |
ethyl 4-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-triene-5-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S/c1-3-18-13(17)10-7(2)9-11(19-10)14-8-5-4-6-15(8)12(9)16/h3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUYKMJOBLOJJPX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)N=C3CCCN3C2=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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